Cas no 497855-39-7 (2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI))

• Product Name: 2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI)
• CAS No: 497855-39-7
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 1018943
• PubChem ID: 22938523
• Update Time: 2025-04-20

2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylicacid,2-propyl-,methylester(9CI)
• SCHEMBL5656055
• methyl 2-propyl-1,2,3-triazole-4-carboxylate
• methyl 2-propyl-2H-1,2,3-triazole-4-carboxylate
• 497855-39-7
• PKTJPTDTTCAEPP-UHFFFAOYSA-N
• methyl2-propyl-2H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C7H11N3O2/c1-3-4-10-8-5-6(9-10)7(11)12-2/h5H,3-4H2,1-2H3
• InChI Key： PKTJPTDTTCAEPP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(CCC)N=1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57Ų